Cas no 2354188-08-0 (5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2354188-08-0
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 5654699
• PubChem ID: 165892982
• Update Time: 2025-05-19

5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{[(benzyloxy)carbonyl]amino}ethyl)-1,2-oxazole-3-carboxylic acid
• 2354188-08-0
• EN300-27725530
• 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C14H14N2O5/c1-9(12-7-11(13(17)18)16-21-12)15-14(19)20-8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,15,19)(H,17,18)
• InChI Key： RKXDWBJMJMZYQD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.09027155g/mol
• Monoisotopic Mass: 290.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2354188-08-0)

5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2354188-08-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and structural versatility. The presence of functional groups such as the benzyloxy carbonyl and amine moieties in its structure imparts unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The benzyloxy carbonylamino substituent is particularly noteworthy, as it serves as a protective group for amino functions during synthetic procedures. This protective strategy is crucial in multi-step organic syntheses, where selective modification of specific functional groups is required. The oxazole ring itself is a key structural motif that contributes to the compound's potential bioactivity. Oxazoles are known to exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of such a motif into drug-like molecules often enhances their binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel oxazole derivatives as therapeutic agents. The structural framework of 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid provides an excellent starting point for exploring new pharmacophores. For instance, modifications at the 1,2-oxazole core or the ethyl chain extending from the oxazole ring can be strategically employed to fine-tune the compound's pharmacokinetic and pharmacodynamic properties. Such modifications are essential for optimizing drug candidates for clinical use.

The benzyloxy carbonyl group not only serves as a protecting group but also contributes to the compound's solubility and stability under various chemical conditions. This makes it particularly useful in high-throughput screening (HTS) campaigns and other drug discovery methodologies where robust intermediates are required. Additionally, the carboxylic acid functionality at the 3-position of the oxazole ring provides a site for further derivatization, enabling the synthesis of ester or amide derivatives that may exhibit enhanced bioavailability or target specificity.

One of the most compelling aspects of this compound is its potential application in peptidomimetic chemistry. The presence of an amine group linked to an ethyl chain can mimic peptide bonds or other biologically relevant scaffolds. Peptidomimetics are designed to emulate the structure and function of natural peptides while offering improved pharmacological profiles such as increased metabolic stability or reduced immunogenicity. The oxazole ring can serve as a rigid scaffold that mimics peptide backbone conformation, thereby enhancing binding interactions with biological targets.

Recent advancements in computational chemistry have further highlighted the significance of 5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid as a key intermediate. Molecular modeling studies have demonstrated that this compound can interact with various protein targets through multiple hydrogen bonding interactions and hydrophobic effects. These interactions are critical for designing molecules with high affinity and selectivity for biological receptors. For example, virtual screening campaigns have identified several analogs of this compound that show promising activity against enzymes involved in cancer pathways.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include nucleophilic substitution reactions at the oxazole ring to introduce the (benzyloxy)carbonylamino moiety, followed by elongation of the ethyl chain via nucleophilic addition or condensation reactions. Careful control of reaction conditions is essential to ensure high yield and purity. Purification techniques such as column chromatography or recrystallization are commonly employed to isolate the final product in high enantiomeric purity if necessary.

In conclusion,5-(1-{(benzyloxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2354188-08-0) represents a versatile building block with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents with improved efficacy and reduced side effects. As research in medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.